N-benzo[e][1,3]benzothiazol-2-yl-2-[(4-methylphenyl)sulfonylamino]benzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-2-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C25H19N3O3S2/c1-16-10-13-18(14-11-16)33(30,31)28-21-9-5-4-8-20(21)24(29)27-25-26-23-19-7-3-2-6-17(19)12-15-22(23)32-25/h2-15,28H,1H3,(H,26,27,29)
• InChI Key: SRPGHYPJCUBTKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=NC4=C(S3)C=CC5=CC=CC=C54
• Molecular Formula: C25H19N3O3S2
• Molecular Weight: 473.6 g/mol

Description

“N-benzo[e][1,3]benzothiazol-2-yl-2-[(4-methylphenyl)sulfonylamino]benzamide” is a compound that belongs to the class of organic compounds known as alpha amino acid amides. It is a derivative of benzothiazole, a bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as the compound , can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. In one study, hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl)-mediated synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides were carried out in high yields under relatively milder reaction conditions using dimethyl formamide as solvent.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives have been studied extensively. For instance, iodine promotes a condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles.

Scientific Research Applications

Photosensitive Material Industry: Spectrum Sensitization Dye

• Background : Since H.W. .
• Significance : Despite extensive research, the yield of this compound still lags behind overseas data. .

Antibacterial Activity Against Staphylococcus aureus and MRSA

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General Synthesis of Naphtho[2,1-d]oxazoles

• Synthesis : The compound can serve as a precursor in the general and practical synthesis of naphtho[2,1-d]oxazoles. This synthesis involves readily available naphthols and amines, using TEMPO as the oxygen source. .

Future Directions

The future directions for “N-benzo[e][1,3]benzothiazol-2-yl-2-[(4-methylphenyl)sulfonylamino]benzamide” and similar compounds could involve further exploration of their anti-tubercular properties. Additionally, the development of new methods for the synthesis of benzothiazole derivatives could be a potential area of research.

Mechanism of Action

Target of Action

The primary targets of this compound are potassium channels KCa3.1, KCa2.2, KCa2.1, and KCa2.3 . These channels play a crucial role in maintaining the membrane potential and regulating the cellular excitability.

Mode of Action

The compound acts as a potassium channel activator . It binds to these channels and enhances their activity. The EC50 values for KCa3.1, KCa2.2, KCa2.1, and KCa2.3 are 260 nM, 1.9 μM, 2.9 μM, and 2.9 μM, respectively .

Biochemical Pathways

The activation of these potassium channels leads to the enhancement of endothelium-derived hyperpolarizing factor (EDHF) responses, which in turn results in the lowering of blood pressure .

Pharmacokinetics

The compound is soluble in DMSO, with a solubility of ≥30mg/mL . It is stable for 1 year as supplied, and solutions in DMSO may be stored at -20°C for up to 2 months . .

Result of Action

The compound has been shown to reduce cell viability in HCT-116 cells and HCT-8 cells, with IC50s of 5.3 μM and 46.9 μM, respectively . It also triggers apoptosis in HCT-116 cells at 5 μM, and the effect is smaller in HCT-8 cells at 45 μM . Furthermore, it increases the percentage of cells in the G0/G1 phase in HCT-116 and HCT-8 cell lines at 5 μM and 45 μM, respectively .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, it should be stored in a dark place, sealed in dry, at 2-8°C . .